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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of inter-laboratory standards and protocols for the

measurement of radon. It is designed to assist researchers, scientists, and professionals in

selecting and applying the most appropriate and reliable methods for radon detection and

quantification. The information presented is supported by data from international inter-

laboratory comparison exercises and proficiency tests.

Executive Summary
Accurate and consistent radon measurement is critical for public health and environmental

monitoring. Inter-laboratory comparison (ILC) and proficiency testing (PT) programs are

essential for ensuring the quality and comparability of radon measurements worldwide. These

programs, run by national and international bodies, involve the circulation of reference

materials or the exposure of detectors in controlled radon chambers. This guide delves into the

methodologies and results of prominent ILCs, offering a comparative analysis of different

radon measurement techniques and the standards that govern them.

Data Presentation: Performance in Inter-Laboratory
Comparisons
The performance of radon measurement laboratories and their chosen methodologies is

rigorously assessed in inter-laboratory comparisons. The following tables summarize
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quantitative data from several key programs, providing a snapshot of the accuracy and

precision achievable with different detector types and analysis protocols.

Table 1: Performance of Alpha Track Detectors in the Canadian National Radon Proficiency

Program (C-NRPP) Intercomparison

Detector Type
Equivalent
Exposure (Bq/m³
for 90 days)

Performance Grade
Measurement Error
(%)

Detector A 600 A ≤ 10

200 A ≤ 10

100 A ≤ 10

Detector B 600 A ≤ 10

200 B >10 and ≤ 20

100 A ≤ 10

Detector C 600 B >10 and ≤ 20

200 B >10 and ≤ 20

100 C >20 and ≤ 30

Data sourced from the

C-NRPP Alpha Track

Intercomparison

Summary of Method

and Detailed Results.

[1]

Table 2: Summary of Radonova Laboratories Performance in BfS and PHE Inter-comparison

Tests (2013-2017)
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Year
Inter-comparison
Body

Average Absolute
Difference from
Actual Exposure
(%)

Standard Deviation
of Exposure (%)

2013 BfS -3.7 3.1

2013 PHE -2.3 3.2

2014 BfS 4.7 3.0

2014 PHE 3.2 3.3

2015 BfS -6.2 3.9

2015 PHE 4.1 3.8

2017 BfS (Duotrak) 4.0 5.3

2017 BfS (Rapidos) 1.6 2.7

2017 BfS (Radtrak2) 2.6 4.2

Data from Radonova

Laboratories

publication on radon

inter-comparison

tests.[2]

Table 3: Results from the MetroRADON Intercomparison of Indoor Radon Measurements

Under Field Conditions
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Measurement Type
Number of
Participants

Percentage of
Results within
±20% of Reference
Value (First
Exposure)

Percentage of
Results within
±10% of Reference
Value (Second
Exposure)

Passive Detectors &

Active Monitors
20 > 80% > 80%

Based on the findings

of the MetroRADON

intercomparison

exercise under field

conditions.[3][4]

Experimental Protocols: A Closer Look at Inter-
Laboratory Comparison Methodologies
The credibility of inter-laboratory comparisons hinges on meticulously designed and executed

experimental protocols. While specific details may vary between organizing bodies, a general

workflow is consistently followed to ensure fairness and accuracy.

Key Methodological Steps:
Registration and Device Submission: Participating laboratories register for the inter-

comparison and submit their radon measurement devices (e.g., passive detectors, active

monitors) to the organizing body.[1][5]

Exposure in a Reference Radon Chamber: The devices are exposed to a known and stable

radon concentration in a specialized radon chamber.[5][6][7] Key environmental parameters

such as temperature and humidity are carefully controlled and monitored throughout the

exposure period.[1]

Blind Testing: The exposure levels are unknown to the participating laboratories to ensure

unbiased analysis.[7]
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Return of Devices and Data Analysis: Following exposure, the devices are returned to the

respective laboratories for analysis. The laboratories then report their measurement results

to the organizing body.[5]

Performance Evaluation: The organizing body compares the laboratories' results against the

known reference values. Performance is typically evaluated using statistical metrics such as:

Z-score: A measure of how many standard deviations a result is from the reference value.

[6]

Relative Percentage Difference (D%): The percentage difference between the measured

value and the reference value.[3]

Measurement Error: The calculated error of the measurement, often used to assign

performance grades.[1]

Reporting: Each participating laboratory receives an individual report detailing their

performance. A comprehensive, anonymized report summarizing the results of all

participants is also typically published.[5][8]

Mandatory Visualization
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Caption: Workflow of a typical inter-laboratory radon measurement comparison.
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Conclusion
Inter-laboratory comparisons play a crucial role in maintaining and improving the quality of

radon measurements. The data from these exercises demonstrate that while a high degree of

accuracy is achievable, performance can vary between different measurement systems and

laboratories. For researchers and scientists, participation in such programs is a vital component

of quality assurance. Furthermore, the detailed protocols and performance data from these

comparisons provide a valuable resource for selecting the most appropriate radon
measurement strategy for a given application, ensuring data is both reliable and comparable

across different studies and locations. Regular participation in proficiency testing is strongly

recommended to validate measurement procedures and ensure traceability to national and

international standards.[6]

Need Custom Synthesis?
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To cite this document: BenchChem. [A Comparative Guide to Inter-Laboratory Radon
Measurement Standards and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167608#inter-laboratory-comparison-of-radon-
measurement-standards-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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